Jatamanvaltrate B

Chinese Name

Jatamanvaltrate B

English Name

Jatamanvaltrate B

标识符

CAS No.

1134138-66-1

Molecular Formula

C32H50O13

Molecular Weight

642.7390

Compound details reference Kuujia Chemical Encyclopedia: 1134138-66-1

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

10%

8/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled8

druglikeness.missing70

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

658.7300

druglikeness.valid

TPSA

229.0900

druglikeness.valid

pKa_acidic

pKa_basic

LogP

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

corneal_permeability

HIA

bioavailability

PPB

tissue_distribution

blood_brain_barrier

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

LD50_oral

LD50_iv

hepatotoxicity

cardiotoxicity

nephrotoxicity

neurotoxicity

hERG_inhibition

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)[object (N/A)

癫痫

Epilepsy

Corresponding Targets:

TRPV1 (TRPV1)CHRNA7 (CHRNA7)TRPA1 (TRPA1)

焦虑症

Anxiety Disorders

Corresponding Targets:

MAOA (MAOA)TRPV1 (TRPV1)CNR1 (CNR1)

肝细胞癌

Hepatocellular Carcinoma

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

失眠症

Insomnia

Corresponding Targets:

MTNR1B (MTNR1B)SLC6A4 (SLC6A4)HRH1 (HRH1)

Plant Sources

No plant sources

相关化合物

高车前素 7-O-葡萄糖醛酸苷

Hispidulin 7-O-glucuronide

Hesperetin dihydrochalcone glucoside

Jatamanvaltrate B

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Jatamanvaltrate B

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.43%3/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability0%0/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution0%0/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration0%0/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity0%0/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物